![molecular formula C15H12ClN3O4S B3928260 3-chloro-4-methoxy-N-{[(4-nitrophenyl)amino]carbonothioyl}benzamide](/img/structure/B3928260.png)
3-chloro-4-methoxy-N-{[(4-nitrophenyl)amino]carbonothioyl}benzamide
Overview
Description
3-chloro-4-methoxy-N-{[(4-nitrophenyl)amino]carbonothioyl}benzamide is a compound that has garnered significant attention in the field of scientific research. The compound has been extensively studied for its potential applications in various fields, including medicine, agriculture, and environmental science.
Mechanism of Action
The mechanism of action of 3-chloro-4-methoxy-N-{[(4-nitrophenyl)amino]carbonothioyl}benzamide varies depending on its application. In medicine, the compound induces apoptosis by activating the caspase pathway. It inhibits cell proliferation by blocking the cell cycle. In agriculture, the compound inhibits photosynthesis by disrupting the electron transport chain. In environmental science, the compound forms complexes with heavy metals, which are then removed from water.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound vary depending on its application. In medicine, the compound induces apoptosis and inhibits cell proliferation. In agriculture, the compound inhibits photosynthesis. In environmental science, the compound removes heavy metals from water.
Advantages and Limitations for Lab Experiments
The advantages of using 3-chloro-4-methoxy-N-{[(4-nitrophenyl)amino]carbonothioyl}benzamide in lab experiments include its potent anticancer and herbicidal properties, as well as its ability to remove heavy metals from water. However, the compound has limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for the research of 3-chloro-4-methoxy-N-{[(4-nitrophenyl)amino]carbonothioyl}benzamide. In medicine, further research is needed to fully understand its mechanism of action and potential applications in cancer treatment. In agriculture, further research is needed to develop more effective herbicides. In environmental science, further research is needed to optimize the removal of heavy metals from water.
Conclusion:
This compound is a compound that has potential applications in various fields of scientific research. The compound has been extensively studied for its anticancer and herbicidal properties, as well as its ability to remove heavy metals from water. Further research is needed to fully understand its mechanism of action and optimize its potential applications.
Scientific Research Applications
3-chloro-4-methoxy-N-{[(4-nitrophenyl)amino]carbonothioyl}benzamide has been extensively studied for its potential applications in various fields of scientific research. In medicine, the compound has been shown to have anticancer properties. It inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In agriculture, the compound has been shown to have herbicidal properties. It inhibits the growth of weeds by inhibiting photosynthesis. In environmental science, the compound has been shown to have potential applications in water treatment. It can remove heavy metals from water by forming complexes with them.
properties
IUPAC Name |
3-chloro-4-methoxy-N-[(4-nitrophenyl)carbamothioyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClN3O4S/c1-23-13-7-2-9(8-12(13)16)14(20)18-15(24)17-10-3-5-11(6-4-10)19(21)22/h2-8H,1H3,(H2,17,18,20,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBZZCKYPVRIVOF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NC(=S)NC2=CC=C(C=C2)[N+](=O)[O-])Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClN3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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